methyl 3-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-ylmethylamino)benzoate

• IUPAC Name: methyl 3-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-ylmethylamino)benzoate
• InChI: InChI=1S/C15H16N2O2S/c1-19-15(18)10-4-2-5-11(8-10)16-9-14-17-12-6-3-7-13(12)20-14/h2,4-5,8,16H,3,6-7,9H2,1H3
• InChI Key: LLNWQFLHRIJVEX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)NCC2=NC3=C(S2)CCC3
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

Methyl 3-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-ylmethylamino)benzoate is a chemical compound that belongs to the class of thiazole derivatives. It has been widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 3-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-ylmethylamino)benzoate is not fully understood. However, it has been suggested that the compound may exert its effects by inhibiting certain enzymes or signaling pathways in the body. It has also been found to modulate the expression of certain genes involved in various cellular processes.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the development of various inflammatory diseases. The compound has also been found to induce apoptosis in cancer cells and inhibit the proliferation of cancer cells. It has been shown to improve insulin sensitivity and glucose uptake in diabetic animals.

Advantages and Limitations for Lab Experiments

Methyl 3-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-ylmethylamino)benzoate has several advantages for lab experiments. It is a stable and easily synthesized compound that can be readily purified. It has been found to exhibit potent biological activity at low concentrations, making it a useful tool for studying various biological processes. However, the compound has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of methyl 3-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-ylmethylamino)benzoate. One direction is to further investigate the mechanism of action of the compound and identify its molecular targets. Another direction is to explore the potential therapeutic applications of the compound in the treatment of various diseases. The development of new synthetic methods for the compound and its derivatives is also an area of future research. Finally, the use of the compound as a tool for studying various biological processes and pathways is an area that warrants further investigation.
Conclusion:
This compound is a promising compound with potential applications in various scientific research fields. Its unique properties and potent biological activity make it a useful tool for studying various biological processes and pathways. Further research is needed to fully understand the mechanism of action of the compound and identify its potential therapeutic applications.

Synthesis Methods

The synthesis of methyl 3-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-ylmethylamino)benzoate involves the reaction of 2-aminothiophenol with 2-bromo-5-chlorobenzoic acid in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with methyl chloroformate to obtain the final product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

Methyl 3-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-ylmethylamino)benzoate has been used in various scientific research studies. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. The compound has been used as a potential drug candidate for the treatment of various diseases. It has also been used in the development of new synthetic methods and as a building block for the synthesis of other compounds.